Cas no 1835220-53-5 (1-(6-Fluoropyridin-3-yl)-2-methylpropan-2-ol)

• Product Name: 1-(6-Fluoropyridin-3-yl)-2-methylpropan-2-ol
• CAS No: 1835220-53-5
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5776960
• PubChem ID: 118536479
• Update Time: 2025-06-11

1-(6-Fluoropyridin-3-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1796538
• SCHEMBL17288189
• 1-(6-fluoro-3-pyridyl)-2-methyl-propan-2-ol
• XMFIKJZIDWNZQN-UHFFFAOYSA-N
• 1-(6-fluoropyridin-3-yl)-2-methylpropan-2-ol
• 1835220-53-5
• 1-(6-Fluoropyridin-3-yl)-2-methylpropan-2-ol

• Inchi： 1S/C9H12FNO/c1-9(2,12)5-7-3-4-8(10)11-6-7/h3-4,6,12H,5H2,1-2H3
• InChI Key： XMFIKJZIDWNZQN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CC(C)(C)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-Fluoropyridin-3-yl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(6-Fluoropyridin-3-yl)-2-methylpropan-2-ol (CAS No. 1835220-53-5): Properties, Applications, and Industry Relevance

1-(6-Fluoropyridin-3-yl)-2-methylpropan-2-ol (CAS No. 1835220-53-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its fluoropyridine core and tertiary alcohol functionality, has garnered attention due to its unique structural features and versatile applications. In recent years, the demand for fluorinated building blocks like this compound has surged, driven by their role in drug discovery and material science.

The molecular structure of 1-(6-Fluoropyridin-3-yl)-2-methylpropan-2-ol combines a 6-fluoropyridine moiety with a 2-methylpropan-2-ol group, offering both lipophilicity and hydrogen-bonding capabilities. This balance makes it valuable for modulating physicochemical properties in bioactive molecules. Researchers frequently search for "fluoropyridine synthesis" or "tertiary alcohol derivatives," reflecting the compound's relevance in modern synthetic chemistry. Its CAS No. 1835220-53-5 is often queried in patent databases, underscoring its industrial importance.

In pharmaceutical applications, 1-(6-Fluoropyridin-3-yl)-2-methylpropan-2-ol serves as a key intermediate for kinase inhibitors and CNS-targeting drugs. The fluorine atom enhances metabolic stability—a hot topic in medicinal chemistry discussions about "improving drug half-life." Recent publications highlight its use in fragment-based drug design (FBDD), aligning with the growing trend of "small molecule drug discovery" in AI-driven research platforms.

From a synthetic perspective, this compound exemplifies the rising interest in late-stage fluorination techniques. Laboratories optimizing "pyridine functionalization methods" frequently explore its reactivity patterns. The tertiary alcohol group also enables diverse derivatization, making it a candidate for "click chemistry" applications—a trending term in material science forums.

Environmental and regulatory considerations position 1-(6-Fluoropyridin-3-yl)-2-methylpropan-2-ol favorably compared to heavier halogenated compounds. Its fluorine substitution aligns with green chemistry principles, addressing frequent searches for "sustainable fluorochemicals." Analytical methods like HPLC and LC-MS for this compound are commonly discussed in "pharmaceutical impurity profiling" contexts.

The commercial availability of CAS No. 1835220-53-5 through specialty chemical suppliers reflects its niche yet growing market. Industry reports correlate demand with the expansion of fluorine-containing pharmaceuticals, which now constitute ~30% of FDA-approved drugs. This statistic resonates with queries about "fluorine in drug design" across scientific search engines.

Future research directions may explore the compound's role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors—topics dominating recent medicinal chemistry conferences. Its hydrogen bond acceptor/donor profile also makes it relevant to "molecular glues" research, another trending area in drug development.

In summary, 1-(6-Fluoropyridin-3-yl)-2-methylpropan-2-ol (CAS No. 1835220-53-5) represents a multifaceted tool for modern chemistry. Its intersection with high-interest areas like fluorinated pharmacophores, drug metabolism optimization, and sustainable synthesis ensures continued academic and industrial engagement. As evidenced by search trends and publication metrics, this compound addresses critical needs across discovery chemistry and beyond.